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Compound of Interest

Compound Name: N1-Methoxymethyl picrinine

Cat. No.: B12631715

For Researchers, Scientists, and Drug Development Professionals

Abstract

N1-Methoxymethyl picrinine is a naturally occurring indole alkaloid isolated from the plant
Alstonia scholaris. As a derivative of picrinine, it belongs to the complex family of akuammiline
alkaloids. Currently, dedicated research on the biological activities and mechanism of action of
N1-Methoxymethyl picrinine is limited. However, extensive studies on its parent compound,
picrinine, and the crude extracts of Alstonia scholaris provide a foundational understanding of
its potential pharmacological properties. This technical guide synthesizes the available
chemical information for N1-Methoxymethyl picrinine and extrapolates potential biological
activities based on related compounds, with a focus on anti-inflammatory pathways. This
document is intended to serve as a resource for researchers and professionals in drug
development, highlighting the potential of this compound and identifying areas for future
investigation.

Chemical and Physical Properties

N1-Methoxymethyl picrinine is characterized by a complex polycyclic structure typical of
akuammiline alkaloids. Its chemical identity has been established through spectroscopic
methods following its isolation.
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Chemical Name

2H,12H-6,12a-Epoxy-2,7a-
methanoindolo[2,3-
ajquinolizine-14-carboxylic
acid, 3-ethylidene-
1,3,4,6,7,12b-hexahydro-12-

(methoxymethyl)-, methyl ester

[1]

CAS Number 1158845-78-3 [1]
Molecular Formula C22H26N204 [1]
Molecular Weight 382.45 g/mol [1]
Appearance Powder [1]
Solubility Chloroform, Dichloromethane, o

Ethyl Acetate, DMSO, Acetone

Stereochemistry

(2R,3E,5S,6S,7aR,12aR,12bS,
14R)-

[1]

Synthesis

To date, a specific total synthesis for N1-Methoxymethyl picrinine has not been published.

However, the total synthesis of its parent compound, picrinine, has been achieved. It is

plausible that N1-Methoxymethyl picrinine could be synthesized via a post-synthetic

modification of picrinine. The synthesis of picrinine is a complex, multi-step process. A high-

level overview of a reported synthetic approach is provided below.
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Caption: A simplified workflow for the total synthesis of picrinine.

Biological Activity and Potential Mechanism of
Action

While there is a notable absence of specific biological data for N1-Methoxymethyl picrinine,
the activities of its parent compound, picrinine, and other alkaloids from Alstonia scholaris
suggest potential therapeutic applications.

Anti-inflammatory Activity (Inferred)

The primary reported activity of picrinine is its anti-inflammatory effect, which is attributed to the
inhibition of the 5-lipoxygenase (5-LOX) enzyme.[2] The 5-LOX pathway is crucial in the
biosynthesis of leukotrienes, which are potent inflammatory mediators.

Compound Target Activity Reference

5-Lipoxygenase (5-

Picrinine Inhibition [2]
LOX)
Other A. scholaris Cyclooxygenase-2 o
) Inhibition
alkaloids (COX-2)

Based on this, it is hypothesized that N1-Methoxymethyl picrinine may also exhibit anti-
inflammatory properties, potentially through the modulation of the arachidonic acid cascade.
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Caption: Inferred anti-inflammatory mechanism via inhibition of COX-2 and 5-LOX.

Other Potential Activities

Alkaloids isolated from Alstonia scholaris have demonstrated a broad range of biological
effects, including antitumor and analgesic properties. Some alkaloids from this plant have been
shown to induce apoptosis in cancer cell lines and interfere with glutathione homeostasis.
While these activities have not been specifically demonstrated for N1-Methoxymethyl
picrinine, they represent plausible areas for future investigation.

Experimental Protocols (Exemplary)

Due to the lack of specific studies on N1-Methoxymethyl picrinine, detailed experimental
protocols are not available. However, based on the investigation of related compounds, the
following are examples of methodologies that could be employed to assess its biological
activity.

In Vitro 5-Lipoxygenase Inhibition Assay (Hypothetical)
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This assay would be crucial to determine if N1-Methoxymethyl picrinine retains the anti-
inflammatory activity of its parent compound.
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:

Measure Leukotriene
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Click to download full resolution via product page
Caption: A hypothetical workflow for a 5-LOX inhibition assay.
Protocol Outline:
e Enzyme Preparation: Recombinant human 5-LOX is prepared in a suitable buffer.
e Substrate Preparation: Arachidonic acid is prepared as the substrate.

¢ Incubation: The enzyme, substrate, and various concentrations of N1-Methoxymethyl
picrinine (or a vehicle control) are incubated at 37°C for a specified time.

¢ Reaction Termination: The reaction is stopped, and the products are extracted.

o Quantification: The amount of leukotriene B4 produced is quantified using a specific and
sensitive method like High-Performance Liquid Chromatography (HPLC) or an Enzyme-
Linked Immunosorbent Assay (ELISA).
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o Data Analysis: The concentration of N1-Methoxymethyl picrinine that inhibits 50% of the
enzyme activity (IC50) is calculated.

Conclusion and Future Directions

N1-Methoxymethyl picrinine is a structurally complex indole alkaloid with currently
uncharacterized biological activity. Based on the known anti-inflammatory properties of its
parent compound, picrinine, and the diverse bioactivities of other alkaloids from Alstonia
scholaris, N1-Methoxymethyl picrinine represents a promising candidate for further
pharmacological investigation.

Future research should focus on:

« |solation and Purification: Development of efficient methods for the isolation of N1-
Methoxymethyl picrinine in quantities sufficient for comprehensive biological screening.

o Total Synthesis: Elucidation of a synthetic route to enable the production of N1-
Methoxymethyl picrinine and its analogues for structure-activity relationship studies.

» Biological Screening: A broad-based screening of N1-Methoxymethyl picrinine against
various disease targets, with an initial focus on inflammatory pathways.

» Mechanism of Action Studies: In-depth investigation into the molecular targets and signaling
pathways modulated by N1-Methoxymethyl picrinine.

This technical guide serves as a foundational document to stimulate and guide future research
into this intriguing natural product.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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an Indole Alkaloid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12631715#what-is-n1-methoxymethyl-picrinine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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